HSP70 Induction: Acetyl Tetrapeptide-22 vs. Untreated Control
Acetyl Tetrapeptide-22 specifically upregulates HSP70 synthesis. In vitro studies show a 28.0% increase in HSP70 levels in keratinocytes treated with the peptide compared to untreated control cells [1]. In contrast, Acetyl Tetrapeptide-2, a common alternative, does not induce HSP70 but instead stimulates collagen (up to 47.3% increase) and elastin (up to 21.7% increase) production [2][3]. This mechanistic divergence is a critical differentiator for formulators seeking to address stress-induced skin aging rather than purely structural collagen loss.
| Evidence Dimension | HSP70 Protein Synthesis (Fold Change or % Increase) |
|---|---|
| Target Compound Data | +28.0% increase in HSP70 synthesis |
| Comparator Or Baseline | Untreated control (baseline HSP70 level) |
| Quantified Difference | +28.0% relative to control |
| Conditions | In vitro; human keratinocytes; concentration and time course not specified in source |
Why This Matters
This data provides a quantitative baseline for the peptide's primary mechanism of action, enabling formulators to compare stress-protective efficacy against other actives that may lack this specific pathway.
- [1] Biotechnologia.pl. Thermostressine peptydem efektywnie podnoszący poziom HSP70. Published 2010-04-26. In vitro: wzrost syntezy HSP70 o +28%. View Source
- [2] MOL Changes. Acetyl Tetrapeptide-2. Published 2025-11-12. Quantified: up to 47.3% increased collagen synthesis; up to 21.7% increased elastin production. View Source
- [3] Scipeptide. Acetyl Tetrapeptide-2. Published 2025-05-15. Clinical data: 0.05% peptide improved skin elasticity by 19% and reduced wrinkle depth by 14% after 8 weeks. View Source
